5-(4-Morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoic acid

• Molecular Formula: C18H19NO6S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 5-morpholin-4-ylsulfonyl-2-phenylmethoxybenzoic acid
• InChI: InChI=1S/C18H19NO6S/c20-18(21)16-12-15(26(22,23)19-8-10-24-11-9-19)6-7-17(16)25-13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,20,21)
• InChI Key: KICAYPSRUZWAJZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC(=C(C=C2)OCC3=CC=CC=C3)C(=O)O

Description

5-(4-Morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoic acid is a useful research compound. Its molecular formula is C18H19NO6S and its molecular weight is 377.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiOH (23.25 mg, 0.97 mmol) was added to a stirred solution of methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate (may be prepared as described in Description 65; 380 mg, 0.97 mmol) in a mixture of tetrahydrofuran and water (3:1, 40 ml). The mixture was heated at 50° C. for 6 h, and then diluted with ethyl acetate (50 m). 10% Aqueous HCl was added to the mixture to adjust pH to 2. The organic phase was isolated, washed with brine, dried over MgSO4, and concentrated to yield the title compound as a white solid. 250 mg.